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Compound of Interest

Compound Name: ONO-3805
Cat. No.: B1245507
Get Quote

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the long-term stability of ONO-3805 when
dissolved in Dimethyl Sulfoxide (DMSO). Below you will find frequently asked questions,
troubleshooting guides, and detailed experimental protocols to ensure the integrity of your
research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for ONO-38057?

Al: ONO-3805 is soluble in DMSO. For most in vitro applications, DMSO is the recommended
solvent for preparing stock solutions.

Q2: What are the recommended storage conditions for ONO-3805 stock solutions in DMSQO?

A2: For short-term storage (days to weeks), ONO-3805 in DMSO can be stored at 4°C. For
long-term storage (months to years), it is strongly recommended to store aliquots at -20°C or
-80°C to minimize degradation.[1] It is advisable to use the stock solution for over two years if
stored properly.[1]
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Q3: How can | assess the stability of my ONO-3805 stock solution?

A3: The stability of ONO-3805 in DMSO can be assessed by analytical methods such as High-
Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS). These techniques can be used to determine the purity of the compound over time. A
detailed protocol for a stability study is provided in the "Experimental Protocols" section below.

Q4: Can | subject my ONO-3805 DMSO stock solution to multiple freeze-thaw cycles?

A4: While some compounds are stable through multiple freeze-thaw cycles, it is best practice to
aliquot your stock solution into single-use volumes to avoid repeated temperature fluctuations.
This minimizes the potential for degradation and the introduction of water from condensation,
which can affect compound stability.

Troubleshooting Guide

Issue Possible Cause(s) Recommended Solution(s)

1. Verify the storage conditions
and age of the stock
solution.2. Perform a purity
check of the stock solution
using HPLC or LC-MS.3.
Prepare a fresh stock solution
from solid ONO-3805.4.
Ensure the DMSO used is of

Unexpected or inconsistent Degradation of ONO-3805 in

experimental results. the DMSO stock solution.

high purity and anhydrous.

1. Gently warm the solution to

. room temperature and vortex
o ) The concentration of ONO- ]
Precipitation observed in the ] N to redissolve the compound.2.
] ] 3805 may exceed its solubility S ]
stock solution upon thawing. If precipitation persists,
at lower temperatures. _ ,
consider preparing a more

dilute stock solution.

) o ) 1. Discard the solution.2.
o ) This may indicate chemical )
Visible color change in the _ Prepare a fresh stock solution
] degradation of ONO-3805 or ) ]
DMSO stock solution. using a new batch of high-
the DMSO solvent. )
purity, anhydrous DMSO.
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Long-Term Stability Data

While specific public data on the long-term stability of ONO-3805 in DMSO is limited, the
following table provides representative stability data based on general observations for small

molecules stored in DMSO at various temperatures.

Table 1: Representative Long-Term Stability of ONO-3805 in DMSO

Storage . ] . -
Time Point Purity (%) by HPLC  Observations
Temperature
Clear, colorless
-20°C 0 Months 99.5% _
solution
6 Months 99.2% No change observed
12 Months 98.9% No change observed
24 Months 98.1% No change observed
Clear, colorless
4°C 0 Months 99.5% )
solution
1 Month 98.8% No change observed
Slight yellowing ma
3 Months 97.5% oy 9 may
be observed
Noticeable
6 Months 95.1% _
degradation
Room Temperature Clear, colorless
0 Hours 99.5% )
(20-25°C) solution
24 Hours 98.7% No significant change
Significant
1 Week 94.3% o
degradation likely
Not recommended for
1 Month < 85%
storage
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Note: This data is for illustrative purposes and actual stability may vary. It is highly
recommended to perform in-house stability testing for long-term experiments.

Experimental Protocols

Protocol for Assessing ONO-3805 Stability in DMSO by
HPLC

This protocol outlines a method to determine the long-term stability of ONO-3805 in a DMSO
stock solution.

1. Preparation of ONO-3805 Stock Solution:

o Accurately weigh a sufficient amount of ONO-3805 powder.

e Dissolve in anhydrous, high-purity DMSO to a final concentration of 10 mM.
» Vortex thoroughly to ensure complete dissolution.

o Dispense into multiple single-use aliquots in amber vials to protect from light.
2. Storage Conditions:

o Store aliquots at three different temperature conditions: -20°C, 4°C, and room temperature
(as a control for accelerated degradation).

3. Time Points for Analysis:

e T=0: Analyze a freshly prepared aliquot immediately.

e -20°C and 4°C: Analyze at 1, 3, 6, 12, and 24 months.

o Room Temperature: Analyze at 24 hours, 1 week, and 1 month.
4. HPLC Analysis:

e HPLC System: A standard HPLC system with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).
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o Mobile Phase: A gradient of acetonitrile and water (both with 0.1% trifluoroacetic acid).
e Flow Rate: 1.0 mL/min.

o Detection: UV at an appropriate wavelength for ONO-3805.

e Injection Volume: 10 pL.

5. Data Analysis:

e At each time point, inject a sample from the corresponding storage condition.

o Determine the peak area of the ONO-3805 parent peak.

o Calculate the purity as a percentage of the total peak area.

o Compare the purity at each time point to the initial purity at T=0 to determine the percentage
of degradation.

Visualizations
ONO-3805 Mechanism of Action

ONO-3805 is a non-steroidal inhibitor of 5a-reductase.[2] This enzyme is responsible for the
conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT). By
inhibiting 5a-reductase, ONO-3805 effectively reduces the levels of DHT in target tissues.

substrate R
o converts to Dihydrotestosterone activates promotes _ | Androgen-Regulated
. ! 5-alpha-Reductase (OHT) Androgen Receptor
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Click to download full resolution via product page

Caption: Simplified signaling pathway of 5a-reductase and the inhibitory action of ONO-3805.

Experimental Workflow for Stability Assessment
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The following diagram illustrates the key steps in the protocol for assessing the long-term

stability of ONO-3805 in DMSO.
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Caption: Experimental workflow for assessing the long-term stability of ONO-3805 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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